Cas no 825649-80-7 (Benzoic acid, 2-(4-aminophenoxy)-4-bromo-)

• Product Name: Benzoic acid, 2-(4-aminophenoxy)-4-bromo-
• CAS No: 825649-80-7
• MF: C₁₃H₁₀BrNO₃
• MW: 308.12740278244
• CID: 687678
• PubChem ID: 57839210
• Update Time: 2025-04-19

Benzoic acid, 2-(4-aminophenoxy)-4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-aminophenoxy)-4-bromo-
• 2-(4-aminophenoxy)-4-bromobenzoic acid
• 825649-80-7
• SCHEMBL490103
• 2-(4-Amino-phenoxy)-4-bromo-benzoic acid
• DTXSID60728096
• WOQROCXTIIZWOU-UHFFFAOYSA-N

• Inchi： 1S/C13H10BrNO3/c14-8-1-6-11(13(16)17)12(7-8)18-10-4-2-9(15)3-5-10/h1-7H,15H2,(H,16,17)
• InChI Key： WOQROCXTIIZWOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 306.98441g/mol
• Monoisotopic Mass: 306.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.6Ų